Cas no 22513-19-5 (benzyl(methoxy)amine hydrochloride)

• Product Name: benzyl(methoxy)amine hydrochloride
• CAS No: 22513-19-5
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD34168741
• CID: 1413510
• PubChem ID: 71358116
• Update Time: 2025-07-21

benzyl(methoxy)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-methoxy-, hydrochloride
• N-methoxy-1-phenylmethanamine,hydrochloride
• benzyl(methoxy)amine hydrochloride
• N-Benzyl-O-methylhydroxylamine hydrochloride
• G41733
• EN300-28234301
• 22513-19-5
• N-Methoxy-1-phenylmethanamine--hydrogen chloride (1/1)
• N-methoxy-1-phenylmethanamine;hydrochloride
• DTXSID90782141

• MDL： MFCD34168741
• Inchi： 1S/C8H11NO.ClH/c1-10-9-7-8-5-3-2-4-6-8;/h2-6,9H,7H2,1H3;1H
• InChI Key： FFVCFZQUHMONCF-UHFFFAOYSA-N
• SMILES： Cl.O(C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 173.06086
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Additional information on benzyl(methoxy)amine hydrochloride

Benzyl(methoxy)amine Hydrochloride (CAS No. 22513-19-5): An Overview of Its Properties, Applications, and Recent Research

Benzyl(methoxy)amine hydrochloride (CAS No. 22513-19-5) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as benzyl N-methoxyamine hydrochloride, is characterized by its unique chemical structure and properties, making it a valuable reagent in various synthetic processes and biological studies.

The chemical formula of benzyl(methoxy)amine hydrochloride is C₉H₁₂ClNO. It is a white crystalline solid that is soluble in water and common organic solvents such as ethanol and methanol. The compound's molecular weight is 187.65 g/mol, and it has a melting point of approximately 160-163°C. These physical properties make it suitable for use in a variety of laboratory settings.

In terms of its chemical structure, benzyl(methoxy)amine hydrochloride consists of a benzyl group attached to an N-methoxyamine moiety, which is then protonated to form the hydrochloride salt. This structure confers the compound with unique reactivity and stability characteristics, making it an important intermediate in the synthesis of more complex molecules.

Benzyl(methoxy)amine hydrochloride has found extensive use in organic synthesis due to its ability to participate in various reactions, including nucleophilic substitution, coupling reactions, and condensation reactions. It serves as a building block for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. For instance, it can be used to synthesize β-lactam antibiotics, which are crucial for treating bacterial infections.

In the pharmaceutical industry, benzyl(methoxy)amine hydrochloride has been explored for its potential therapeutic applications. Recent studies have investigated its role as a precursor in the development of novel drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for drug design.

Beyond its use in drug development, benzyl(methoxy)amine hydrochloride has also been studied for its biological activities. Research has shown that it can modulate certain cellular processes, such as protein phosphorylation and gene expression. These findings have implications for understanding the molecular mechanisms underlying various diseases and developing new therapeutic strategies.

In the field of materials science, benzyl(methoxy)amine hydrochloride has been used as a functional monomer in the synthesis of polymers with specific properties. For example, it can be incorporated into polymer chains to enhance their solubility or improve their biocompatibility. This makes it useful in applications such as drug delivery systems and tissue engineering.

The environmental impact of benzyl(methoxy)amine hydrochloride has also been a subject of recent research. Studies have focused on its biodegradability and potential effects on aquatic ecosystems. While initial findings suggest that it is relatively stable under environmental conditions, ongoing research aims to better understand its long-term ecological impact.

In conclusion, benzyl(methoxy)amine hydrochloride (CAS No. 22513-19-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties and reactivity make it an invaluable tool for researchers and chemists working in diverse fields. As ongoing research continues to uncover new uses and properties of this compound, its importance in the scientific community is likely to grow even further.